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Compound of Interest

Compound Name: EL-102

Cat. No.: B15568308

Initial investigations into the scientific and medical literature have not yielded a specific
compound designated as EL-102 belonging to the toluidine sulfonamide class of molecules.
While the query specified an in-depth technical guide on "EL-102 as a novel toluidine
sulphonamide,” extensive searches have revealed a variety of therapeutic agents with similar
numerical designations but distinct chemical identities and mechanisms of action. This
suggests that "EL-102" as a toluidine sulfonamide may be a misnomer, a compound in very
early-stage, non-public development, or a subject of internal, unpublished research.

The search for "EL-102" and related terms has surfaced several distinct investigational
compounds, none of which are toluidine sulfonamides. These include:

e LB-102, a novel benzamide analog of amisulpride investigated for the treatment of
schizophrenia.[1]

e CIL-102, an alkaloid derivative of Camptotheca acuminata with anti-tumor properties.[2]

e TAS-102, an oral combination of trifluridine and tipiracil hydrochloride used in the treatment
of metastatic colorectal cancer.[3][4][5][6][7]

e AL102, a gamma-secretase inhibitor for the treatment of desmoid tumors.[8][9][10][11][12]

e AGLE-102, a treatment based on bone marrow mesenchymal stem cell-derived extracellular
vesicles for dystrophic epidermolysis bullosa.[13]
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e 10102-10103, a therapeutic cancer vaccine.[14]

While the chemical class of toluidine sulfonamides is well-established, with compounds like p-
Toluenesulfonamide being recognized for their potential antineoplastic activity through
mechanisms such as increased lysosomal membrane permeabilization, a specific link to a
molecule designated "EL-102" remains elusive in the public domain.[15]

Due to the absence of specific information on "EL-102" as a toluidine sulfonamide, it is not
possible to provide the requested in-depth technical guide, including quantitative data,
experimental protocols, and signaling pathway diagrams. Further clarification on the identity of
"EL-102" would be necessary to proceed with a detailed scientific report. Researchers and
drug development professionals are encouraged to verify the specific chemical name or
alternative designation of the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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